Cas no 1565620-73-6 (Hexane, 4-(chloromethyl)-2-methoxy-)

• Product Name: Hexane, 4-(chloromethyl)-2-methoxy-
• CAS No: 1565620-73-6
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• CID: 5284004
• Update Time: 2025-10-30

Hexane, 4-(chloromethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane, 4-(chloromethyl)-2-methoxy-

• Inchi： 1S/C8H17ClO/c1-4-8(6-9)5-7(2)10-3/h7-8H,4-6H2,1-3H3
• InChI Key： PLETXUXIHMSLES-UHFFFAOYSA-N
• SMILES： CC(OC)CC(CCl)CC

Additional information on Hexane, 4-(chloromethyl)-2-methoxy-

Comprehensive Overview of Hexane, 4-(chloromethyl)-2-methoxy- (CAS No. 1565620-73-6)

Hexane, 4-(chloromethyl)-2-methoxy- (CAS No. 1565620-73-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloromethyl group and a methoxy substituent, makes it a versatile building block for chemical transformations. This compound has garnered significant attention due to its role in synthesizing high-value derivatives, particularly in the development of bioactive molecules and functional materials.

In recent years, the demand for 4-(chloromethyl)-2-methoxyhexane has surged, driven by its applications in green chemistry and sustainable manufacturing. Researchers are increasingly focusing on optimizing its synthesis to reduce environmental impact, aligning with global trends like carbon neutrality and circular economy. The compound’s compatibility with catalytic processes and solvent-free reactions further enhances its appeal in industrial applications.

One of the most searched questions about CAS No. 1565620-73-6 revolves around its stability and storage conditions. Studies confirm that the compound exhibits excellent thermal stability under inert atmospheres, making it suitable for long-term storage. However, precautions such as moisture control and UV protection are recommended to maintain its purity. This aligns with the growing interest in chemical storage best practices among laboratory professionals and manufacturers.

The methoxyhexane moiety in this compound also contributes to its solubility profile, enabling its use in polar aprotic solvents like DMF and acetonitrile. This property is critical for reactions requiring homogeneous mixing, a topic frequently explored in process chemistry forums. Additionally, the chloromethyl group’s reactivity facilitates nucleophilic substitutions, a feature leveraged in peptide coupling and polymer crosslinking applications.

From an analytical perspective, Hexane, 4-(chloromethyl)-2-methoxy- is characterized using techniques such as GC-MS, NMR spectroscopy, and HPLC. These methods are pivotal for quality control, especially in industries prioritizing high-purity chemicals. Recent advancements in AI-driven analytical tools have further streamlined its characterization, addressing common user queries about rapid compound identification.

In the context of life sciences, derivatives of this compound are explored for their potential in drug delivery systems. Its structural flexibility allows modifications to enhance bioavailability, a hot topic in pharmaceutical R&D. For instance, its incorporation into prodrug formulations has shown promise in improving therapeutic efficacy, as discussed in recent PubMed publications.

Environmental considerations are another key focus area. The biodegradability of 4-(chloromethyl)-2-methoxyhexane and its metabolites is under study, reflecting the broader shift toward eco-friendly chemicals. Regulatory bodies emphasize REACH compliance and OECD test guidelines, which are frequently searched terms by compliance officers.

In summary, Hexane, 4-(chloromethyl)-2-methoxy- (CAS No. 1565620-73-6) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with evolving synthesis and analysis technologies, position it as a compound of enduring relevance in both academic and industrial settings.